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Sweetness Potency Comparison

The following table summarizes the key data for aspartame, neotame, and advantame, with sucrose as the

reference.

Sweetener
Relative Sweetness
(Sucrose = 1)

Sweetness Relative to
Aspartame

Molecular Characteristics

Aspartame 180–200 times [1] [2] [3] (Baseline) Dipeptide methyl ester; not heat-

stable [2] [3].

Neotame 7,000–13,000 times [4]

[1] [3]

~40–65 times sweeter Aspartame derivative; heat-stable

[2] [3].

Advantame 20,000–37,000 times [5]

[1] [6]

~100–200 times

sweeter

Aspartame analog using vanillin;

heat-stable [5] [2].

> Note on Variability: The exact relative sweetness can vary depending on the concentration and the food

matrix in which the sweetener is used [5]. The values provided are typical ranges established under

standardized conditions, often in aqueous solutions.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s662999?utm_src=pdf-body
https://www.smolecule.com/products/s662999?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC12470175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8497813/
https://www.cfs.gov.hk/english/multimedia/multimedia_pub/multimedia_pub_fsf_220_02.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8497813/
https://www.cfs.gov.hk/english/multimedia/multimedia_pub/multimedia_pub_fsf_220_02.html
https://medicine.yale.edu/news-article/yale-study-prevalence-of-artificial-sweetener-neotame-in-us-marketed-disposable-e-cigarettes/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12470175/
https://www.cfs.gov.hk/english/multimedia/multimedia_pub/multimedia_pub_fsf_220_02.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8497813/
https://www.cfs.gov.hk/english/multimedia/multimedia_pub/multimedia_pub_fsf_220_02.html
https://en.wikipedia.org/wiki/Advantame
https://pmc.ncbi.nlm.nih.gov/articles/PMC12470175/
https://www.actiononsugar.org/sugar-and-health/what-is-sugar/sugar-replacers/
https://en.wikipedia.org/wiki/Advantame
https://pmc.ncbi.nlm.nih.gov/articles/PMC8497813/
https://en.wikipedia.org/wiki/Advantame
https://www.smolecule.com/products/s662999?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Protocols for Sweetness Quantification

For research and development purposes, sweetness potency is determined through both sensory evaluation

and receptor-based assays. Here are the core methodologies.

Human Sensory Evaluation

This is the traditional method for determining Relative Sweetness (RS).

Protocol Overview: Panelists taste a series of sweetener solutions and sucrose solutions,
comparing their sweetness intensity [7].

Key Metric: The RS score is calculated as the ratio of the concentration of a sucrose solution to the
concentration of the sweetener solution that provides an equivalent perceived sweetness [7]. For

example, if a 5% sucrose solution tastes as sweet as a 0.025% aspartame solution, the RS of
aspartame is 5 / 0.025 = 200.

Receptor-Based Bioassays (TAS1R2/TAS1R3)

This objective method quantifies sweetener-receptor interaction and can predict human perception. A recent

study developed a Model-Predicted Sweetness Score (MPSS) based on receptor response data [7] [8].

Cell Preparation: HEK293T cells are transfected to express the human sweet taste receptor

heteromer, TAS1R2/TAS1R3, along with a chimeric G-protein (Gα16-gust44) to couple receptor
activation to calcium release [7].

Calcium Imaging: Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4
AM). Different concentrations of the sweetener are applied, and the resulting intracellular calcium flux

is measured as a change in fluorescence [7].
Data Analysis: Dose-response curves are generated, and the half-maximal effective
concentration (EC₅₀) is calculated. The EC₅₀ represents the potency of the sweetener—a lower
EC₅₀ indicates higher potency. The MPSS is derived from the EC₅₀ value using the formula: MPSS =
(1.38 / EC₅₀) × 10², which has shown a strong correlation with human sensory data [7].

The following diagram illustrates the signaling pathway and experimental workflow for the receptor-based

assay.
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Key Takeaways for Researchers

Extreme Potency of Newer Analogs: Neotame and advantame, as second-generation derivatives of
aspartame, offer vastly greater sweetness potency and improved heat stability, making them highly

efficient for industrial applications [5] [3].
Objective Methods are Maturing: The development of receptor-based models like the MPSS

provides a high-throughput, reproducible, and perceptually grounded alternative to subjective human
panels for initial sweetener screening [7].

Structural Basis for Stability: Advantame's stability over aspartame is attributed to the steric
hindrance provided by its vanillyl group, which prevents intramolecular cyclization and degradation

[5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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